Cas no 15965-31-8 (5-Chloro-1H-imidazole)

• Product Name: 5-Chloro-1H-imidazole
• CAS No: 15965-31-8
• MF: C₃H₃ClN₂
• MW: 102.522319078445
• MDL: MFCD09033093
• CID: 50273
• PubChem ID: 140019
• Update Time: 2025-11-01

5-Chloro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloroimidazole
• 5-CHLOROIMIDAZOLE
• 4-Chloro-1H-imidazole
• 2-Thioureido-l-norvaline
• 5-Chloro-1H-imidazole
• 4-Cl-pyrazole
• 1H-Imidazole, 5-chloro-
• 1H-Imidazole, 4-chloro-
• NSC222413
• 5-chloranyl-1H-imidazole
• KSC179G8B
• Jsp003170
• BQRBAXFOPZRMCU-UHFFFAOYSA-N
• FCH991300
• RP18793
• BC2
• DS-13170
• FT-0602139
• SB33983
• J-515150
• AKOS015964929
• NSC 222413
• A810050
• MFCD09033093
• NSC-222413
• SCHEMBL361377
• DTXSID90166705
• F0001-0571
• MFCD09033087
• T0O
• AC-1860
• CS-W018584
• AE-562/43286932
• 15965-31-8
• SY056650
• J-009624
• AKOS006350031

• MDL： MFCD09033093
• Inchi： 1S/C3H3ClN2/c4-3-1-5-2-6-3/h1-2H,(H,5,6)
• InChI Key： BQRBAXFOPZRMCU-UHFFFAOYSA-N
• SMILES： ClC1=CN=CN1

Computed Properties

• Exact Mass: 101.99800
• Monoisotopic Mass: 101.998476
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 28.7

Experimental Properties

• Color/Form: No data available
• Density: 1.405
• Melting Point: 120-121 ºC
• Boiling Point: 295.9°C at 760 mmHg
• Flash Point: 160.8±5.4 °C
• Refractive Index: 1.562
• PSA: 28.68000
• LogP: 1.06310

5-Chloro-1H-imidazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 5-Chloro-1H-imidazole

Comprehensive Overview of 5-Chloro-1H-imidazole (CAS No. 15965-31-8): Properties, Applications, and Industry Insights

5-Chloro-1H-imidazole (CAS No. 15965-31-8) is a halogenated derivative of imidazole, a heterocyclic compound with significant relevance in pharmaceutical and agrochemical industries. This compound, characterized by the presence of a chlorine atom at the 5-position of the imidazole ring, exhibits unique chemical properties that make it a valuable intermediate in organic synthesis. Its molecular formula, C₃H₃ClN₂, and molecular weight of 102.52 g/mol, underscore its compact yet reactive structure, which is frequently exploited in the development of bioactive molecules.

The growing interest in 5-Chloro-1H-imidazole derivatives is driven by their versatility in drug discovery, particularly in the design of antiviral, antifungal, and anti-inflammatory agents. Recent studies highlight its role as a key scaffold in kinase inhibitors, a class of therapeutics gaining traction in oncology research. Additionally, its applications extend to materials science, where it serves as a building block for functional polymers and coordination complexes. The compound's thermal stability and solubility profile (moderate in polar solvents like ethanol and DMSO) further enhance its utility in industrial processes.

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Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control of CAS No. 15965-31-8. Regulatory compliance, including REACH and FDA guidelines, ensures its safe handling in laboratories. Notably, the compound's crystallographic data and spectroscopic fingerprints are well-documented, aiding in patent applications and academic research. These aspects address common user queries about "how to verify 5-Chloro-1H-imidazole purity" and "regulatory status of imidazole intermediates."

In conclusion, 5-Chloro-1H-imidazole (CAS No. 15965-31-8) remains a cornerstone in heterocyclic chemistry, bridging gaps between academia and industry. Its multifaceted applications—from precision medicine to advanced materials—coupled with evolving synthetic methodologies, position it as a compound of enduring scientific and commercial interest. Future research may explore its potential in bioconjugation chemistry or as a ligand in catalytic systems, further expanding its footprint in innovation-driven sectors.